Cas no 1267002-17-4 (2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine)

• Product Name: 2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine
• CAS No: 1267002-17-4
• MF: C₁₀H₁₄FNOS
• MW: 215.287664890289
• MDL: MFCD19350382
• CID: 5168209
• PubChem ID: 86262479
• Update Time: 2025-06-10

2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-[(4-FLUOROPHENYL)SULFANYL]ETHOXY)ETHAN-1-AMINE
• 2-{2-[(4-fluorophenyl)sulfanyl]ethoxy}ethan-1-amine
• Ethanamine, 2-[2-[(4-fluorophenyl)thio]ethoxy]-
• 2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine

• MDL： MFCD19350382
• Inchi： 1S/C10H14FNOS/c11-9-1-3-10(4-2-9)14-8-7-13-6-5-12/h1-4H,5-8,12H2
• InChI Key： DXGSOHVFLILONM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCOCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 140
• XLogP3: 1.4
• Topological Polar Surface Area: 60.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine

Introduction to 2-{2-(4-Fluorophenyl)sulfanylethoxy}ethan-1-amine (CAS No: 1267002-17-4)

The compound 2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine, identified by the CAS number 1267002-17-4, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfanyl group, an ethoxy group, and an amine functional group. The presence of the fluorine atom in the aromatic ring adds to its chemical reactivity and biological activity, making it a subject of interest in both academic and industrial research.

Structure and Synthesis

The molecular structure of 2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine can be described as follows: it consists of a central ethane chain where one end is substituted with an amino group (-NH₂), and the other end is attached to an ethoxy group (-OCH₂CH₂). This ethoxy group is further connected to a sulfanyl group (-S-) that is linked to a 4-fluorophenyl ring. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and possible oxidation or reduction steps depending on the specific pathway chosen.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Additionally, the application of catalytic asymmetric synthesis has been investigated to produce enantiomerically pure derivatives, which are crucial for pharmacological studies.

Physical and Chemical Properties

This compound exhibits several notable physical and chemical properties that make it suitable for various applications. Its molecular weight is approximately 239 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile. Its melting point is around 150°C, and the boiling point exceeds 300°C under standard pressure.

The presence of the sulfanyl group imparts moderate reducing properties to the molecule, making it reactive towards oxidizing agents. Furthermore, the amine group renders the compound basic, with a pKa value around 9.5 in aqueous solution. These properties are exploited in various chemical transformations and reactions.

Applications in Medicinal Chemistry

One of the most promising applications of 2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine lies in the field of medicinal chemistry. The compound has been investigated as a potential lead molecule for drug development due to its unique combination of functional groups that can interact with biological targets such as enzymes and receptors.

Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Researchers have also explored its potential as a scaffold for developing anti-inflammatory agents due to its ability to modulate inflammatory pathways.

In addition to its direct pharmacological applications, this compound serves as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it has been used as a building block for constructing bioisosteres that mimic the activity of existing drugs but with improved pharmacokinetic profiles.

Role in Materials Science

Beyond medicinal chemistry, 2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine has found applications in materials science, particularly in the development of novel polymers and materials with tailored properties. The amine functionality allows for easy incorporation into polymer backbones via condensation or addition reactions.

Recent research has focused on using this compound as a monomer for synthesizing polyamides with enhanced thermal stability and mechanical strength. These materials hold potential for use in high-performance textiles and advanced composites.

The sulfanyl group's reactivity also makes this compound useful in cross-coupling reactions for creating functionalized surfaces or nanoparticles with applications in sensors and catalysis.

Environmental Considerations

In line with growing concerns about environmental sustainability, researchers have begun evaluating the eco-friendly aspects of 2-{2-(4-fluorophenyl)sulfanylethoxy}ethan-1-amine's production and application. The synthesis processes are being optimized to minimize waste generation and reduce energy consumption.

Preliminary studies suggest that this compound biodegrades moderately under aerobic conditions, though further research is needed to fully understand its environmental impact. Efforts are also underway to develop recycling strategies for materials derived from this compound to promote circular economy principles.